N-[4-methyl-3-(4-morpholinylsulfonyl)benzoyl]glycine

• IUPAC Name: 2-[(4-methyl-3-morpholin-4-ylsulfonylbenzoyl)amino]acetic acid
• InChI: InChI=1S/C14H18N2O6S/c1-10-2-3-11(14(19)15-9-13(17)18)8-12(10)23(20,21)16-4-6-22-7-5-16/h2-3,8H,4-7,9H2,1H3,(H,15,19)(H,17,18)
• InChI Key: AREPGMMKNUEQBS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NCC(=O)O)S(=O)(=O)N2CCOCC2
• Molecular Formula: C14H18N2O6S
• Molecular Weight: 342.37 g/mol

Description

N-[4-methyl-3-(4-morpholinylsulfonyl)benzoyl]glycine, also known as N-(4-methyl-3-(4-(morpholin-4-ylsulfonyl)benzoyl)amino)acetic acid or MGS, is a chemical compound that belongs to the class of N-aryl glycine derivatives. It is a potent and selective antagonist of the orphan G protein-coupled receptor GPR139, which is expressed in the brain and other tissues. MGS has gained significant attention in recent years due to its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

Cytoprotective Agents and NMDA Receptor Inhibition

One area of application involves the synthesis of compounds acting as cytoprotectants and inhibitors of glycine binding to the N-methyl-D-aspartate (NMDA) receptor. A study by Buchstaller et al. (2006) explored the synthesis of thieno[2,3-b]pyridinones, demonstrating their potency in inhibiting glycine binding, which is comparable to known NMDA receptor antagonists. These compounds showed potential in protecting against glutamate-induced toxicity in mouse fibroblast cell lines with transfected NMDA receptors, indicating their therapeutic potential in neuroprotective strategies (Buchstaller et al., 2006).